Cas no 86837-66-3 (iso-Gemfibrozil)

iso-Gemfibrozil structure
iso-Gemfibrozil structure
Product name:iso-Gemfibrozil
CAS No:86837-66-3
MF:C15H22O3
MW:250.33300
CID:991997
PubChem ID:29980747

iso-Gemfibrozil Chemical and Physical Properties

Names and Identifiers

    • iso-Gemfibrozil (Gemfibrozil Impurity)
    • 5-(2,4-dimethylphenoxy)-2,2-dimethylpentanoic acid
    • Gemfibrozil Impurity
    • ISO-GEMFIBROZIL
    • DTXSID90652597
    • FT-0668956
    • AKOS014589497
    • SCHEMBL6678081
    • 86837-66-3
    • iso-Gemfibrozil
    • Inchi: InChI=1S/C15H22O3/c1-11-6-7-13(12(2)10-11)18-9-5-8-15(3,4)14(16)17/h6-7,10H,5,8-9H2,1-4H3,(H,16,17)
    • InChI Key: STDPGZDKUIITHU-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)OCCCC(C)(C)C(=O)O)C

Computed Properties

  • Exact Mass: 250.15700
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.57320

iso-Gemfibrozil Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Biosynth
IG23653-2 mg
iso-Gemfibrozil
86837-66-3
2mg
$262.30 2023-01-04
SHENG KE LU SI SHENG WU JI SHU
sc-207764-2.5 mg
iso-Gemfibrozil (Gemfibrozil Impurity),
86837-66-3
2.5 mg
¥2,482.00 2023-07-10
Biosynth
IG23653-10 mg
iso-Gemfibrozil
86837-66-3
10mg
$867.20 2023-01-04
A2B Chem LLC
AD92150-12.5mg
5-(2,4-DIMETHYLPHENOXY)-2,2-DIMETHYLPENTANOIC ACID
86837-66-3
12.5mg
$2550.00 2024-04-19
TRC
G305745-2.5mg
iso-Gemfibrozil
86837-66-3
2.5mg
$178.00 2023-05-18
TRC
G305745-25mg
iso-Gemfibrozil
86837-66-3
25mg
$1372.00 2023-05-18
Biosynth
IG23653-1 mg
iso-Gemfibrozil
86837-66-3
1mg
$144.27 2023-01-04
Biosynth
IG23653-5 mg
iso-Gemfibrozil
86837-66-3
5mg
$477.00 2023-01-04
Biosynth
IG23653-25 mg
iso-Gemfibrozil
86837-66-3
25mg
$1,576.50 2023-01-04
SHENG KE LU SI SHENG WU JI SHU
sc-207764-2.5mg
iso-Gemfibrozil (Gemfibrozil Impurity),
86837-66-3
2.5mg
¥2482.00 2023-09-05

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